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Compound of Interest

3-Chloro-2,6-dimethoxy-5-
Compound Name:
nitrobenzoic acid

Cat. No.: B068508

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical properties,
synthesis, and spectral characteristics of 3-Chloro-2,6-dimethoxy-5-nitrobenzoic acid. This
document is intended to serve as a critical resource for researchers and professionals engaged
in chemical synthesis and drug development.

Core Chemical Properties

3-Chloro-2,6-dimethoxy-5-nitrobenzoic acid is a substituted aromatic carboxylic acid with
the molecular formula CoHsCINOs and a molecular weight of 261.62 g/mol .[1] Its chemical
structure features a benzene ring substituted with a carboxylic acid group, a chlorine atom, two
methoxy groups, and a nitro group. The strategic placement of these functional groups imparts
specific reactivity and physical characteristics to the molecule, making it a compound of interest
in synthetic organic chemistry.

Physical and Chemical Data Summary

A compilation of the key physical and chemical properties of 3-Chloro-2,6-dimethoxy-5-
nitrobenzoic acid is presented below. These values are essential for its handling,
characterization, and application in experimental settings.
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Property Value Reference
Molecular Formula CoHsCINOs [1]
Molecular Weight 261.62 g/mol [1]
CAS Number 175135-56-5 2]
Melting Point 129 °C [1]
Boiling Point (Predicted) 428.0 £ 45.0 °C [1]
Density (Predicted) 1.505 + 0.06 g/cm?3 [1]
pKa (Predicted) 2.79+0.29 [1]

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 3-Chloro-2,6-dimethoxy-5-
nitrobenzoic acid is not readily available in the surveyed literature, a logical synthetic
approach can be conceptualized based on established organic chemistry principles. A plausible
route would involve the nitration of a pre-existing substituted benzoic acid derivative. The
purification of the final product would likely involve standard techniques such as
recrystallization to achieve the desired purity.

Logical Synthesis Pathway

A potential synthetic pathway for 3-Chloro-2,6-dimethoxy-5-nitrobenzoic acid is outlined
below. This proposed scheme serves as a theoretical framework for its laboratory preparation.
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3-Chloro-2,6-dimethoxy-5-
nitrobenzoic Acid

2,6-Dimethoxybenzoic Acid e.9., CI2, Lewis Acid 3-Chloro-2,6-dimethoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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